Cas no 1804428-20-3 (2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride)

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride is a highly reactive acyl chloride derivative used as a key intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its difluoromethyl and fluoro substituents enhance electrophilicity, facilitating efficient nucleophilic substitution reactions. The compound’s pyridine core provides structural stability, while the carbonyl chloride group enables versatile transformations, such as amide or ester formation. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The presence of fluorine atoms improves metabolic stability and bioavailability in derived compounds. Proper handling under inert conditions is recommended due to its moisture sensitivity. This intermediate is particularly useful in the development of fluorinated active ingredients.
2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride structure
1804428-20-3 structure
Product Name:2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride
CAS No:1804428-20-3
MF:C8H5ClF3NO
MW:223.579611539841
CID:4806017
Update Time:2025-10-23

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride
    • Inchi: 1S/C8H5ClF3NO/c1-3-4(7(9)14)2-5(10)13-6(3)8(11)12/h2,8H,1H3
    • InChI Key: UAOAOOUNFHJVPM-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(N=C(C(F)F)C=1C)F)=O

Computed Properties

  • Exact Mass: 223.001
  • Monoisotopic Mass: 223.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029034015-250mg
2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride
1804428-20-3 95%
250mg
$950.60 2022-04-02
Alichem
A029034015-500mg
2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride
1804428-20-3 95%
500mg
$1,718.70 2022-04-02
Alichem
A029034015-1g
2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride
1804428-20-3 95%
1g
$3,068.70 2022-04-02

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride (CAS No. 1804428-20-3)

The compound 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride, identified by the CAS number 1804428-20-3, is a highly specialized chemical entity with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and a carbonyl chloride group. The presence of multiple fluorine atoms and a methyl group introduces distinct electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and minimizing environmental impact. The compound's stability under various reaction conditions has been extensively studied, with findings published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of applications, 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride has shown promise in the development of novel pharmaceutical agents. Its ability to act as an electrophilic reagent in nucleophilic acyl substitutions makes it invaluable in peptide synthesis and the construction of bioactive molecules. Researchers at the University of California have demonstrated its utility in creating fluoroalkylated peptides with enhanced pharmacokinetic profiles, a discovery that has garnered significant attention in the field of medicinal chemistry.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its fluorinated structure imparts hydrophobicity and thermal stability, making it a candidate for use in high-performance polymers and coatings. A study published in Nature Materials highlighted its potential as a building block for fluoroalkylated aromatic polymers with exceptional durability under harsh environmental conditions.

Recent research has also explored the use of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride in agrochemicals. Its ability to serve as an intermediate in the synthesis of novel herbicides has been documented in studies by agricultural scientists at Syngenta AG. These herbicides exhibit improved selectivity towards target weeds while maintaining low toxicity to crops, offering a sustainable solution to modern farming challenges.

The structural versatility of this compound is further evidenced by its role in organocatalysis. Chemists at the Max Planck Institute have utilized its carbonyl chloride functionality to develop novel organocatalysts for asymmetric synthesis reactions. This breakthrough has opened new avenues for the production of enantioselective compounds, which are critical in drug discovery and fine chemical synthesis.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carbonyl chloride (CAS No. 1804428-20-3) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.

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